Cas no 2195953-49-0 (2-[1-(5-chloro-2-methoxybenzoyl)azetidin-3-yl]-2H-1,2,3-triazole)

• Product Name: 2-[1-(5-chloro-2-methoxybenzoyl)azetidin-3-yl]-2H-1,2,3-triazole
• CAS No: 2195953-49-0
• MF: C₁₃H₁₃ClN₄O₂
• MW: 292.720921278
• CID: 5338392
• Update Time: 2025-06-11

2-[1-(5-chloro-2-methoxybenzoyl)azetidin-3-yl]-2H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• (3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)(5-chloro-2-methoxyphenyl)methanone
• (5-chloro-2-methoxyphenyl)-[3-(triazol-2-yl)azetidin-1-yl]methanone
• 2-[1-(5-chloro-2-methoxybenzoyl)azetidin-3-yl]-2H-1,2,3-triazole

• Inchi： 1S/C13H13ClN4O2/c1-20-12-3-2-9(14)6-11(12)13(19)17-7-10(8-17)18-15-4-5-16-18/h2-6,10H,7-8H2,1H3
• InChI Key： ISBMDSKEIPTQQP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(N1CC(C1)N1N=CC=N1)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 358
• XLogP3: 1.7
• Topological Polar Surface Area: 60.2

Additional information on 2-[1-(5-chloro-2-methoxybenzoyl)azetidin-3-yl]-2H-1,2,3-triazole

Introduction to 2-[1-(5-chloro-2-methoxybenzoyl)azetidin-3-yl]-2H-1,2,3-triazole (CAS No: 2195953-49-0)

2-[1-(5-chloro-2-methoxybenzoyl)azetidin-3-yl]-2H-1,2,3-triazole, identified by its CAS number 2195953-49-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazole class, which is well-documented for its broad-spectrum biological activities. The presence of a benzoyl group linked to an azetidinone ring further enhances its structural complexity and potential pharmacological relevance.

The molecular structure of 2-[1-(5-chloro-2-methoxybenzoyl)azetidin-3-yl]-2H-1,2,3-triazole incorporates several key functional groups that contribute to its unique chemical properties. The 5-chloro-2-methoxybenzoyl moiety introduces both electron-withdrawing and electron-donating effects, which can modulate the reactivity and binding affinity of the compound. Additionally, the azetidinone ring provides a rigid scaffold that may enhance interactions with biological targets. These structural features make it a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. The triazole core in 2-[1-(5-chloro-2-methoxybenzoyl)azetidin-3-yl]-2H-1,2,3-triazole is particularly noteworthy due to its ability to form stable complexes with biological molecules. This property has been exploited in various drug design strategies, including the development of antifungal and antiviral agents. The combination of the azetidinone and triazole moieties suggests potential applications in modulating enzyme activity and receptor binding.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The structural motifs present in 2-[1-(5-chloro-2-methoxybenzoyl)azetidin-3-yl]-2H-1,2,3-triazole allow for modifications that can fine-tune its pharmacological properties. For instance, the chloro and methoxy substituents on the benzoyl group can be altered to improve solubility, metabolic stability, or target specificity. Such flexibility makes it an attractive candidate for high-throughput screening and structure-based drug design.

Recent studies have begun to explore the biological activity of related compounds within this chemical class. While specific data on CAS No 2195953-49-0 may still be limited, preliminary investigations suggest that derivatives of this compound exhibit promising effects on various biological pathways. For example, some analogs have shown inhibitory activity against enzymes involved in inflammatory responses or cancer cell proliferation. These findings underscore the potential therapeutic value of further exploring this chemical scaffold.

The synthesis of 2-[1-(5-chloro-2-methoxybenzoyl)azetidin-3-yl]-2H-1,2,3-triazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between azetidinone derivatives and triazole precursors, followed by functional group transformations to introduce the benzoyl moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve regioselective modifications.

In terms of pharmacokinetic properties, the presence of both lipophilic and hydrophilic regions in CAS No 2195953-49-0 suggests potential for oral bioavailability. However, further studies are needed to evaluate its absorption, distribution, metabolism, and excretion (ADME) profiles. Computational modeling techniques can be used to predict these properties before experimental validation is conducted.

The role of computational chemistry in designing novel bioactive molecules cannot be overstated. Molecular docking studies have been instrumental in understanding how compounds like 2-[1-(5-chloro-2-methoxybenzoyl)azetidin-3-yl]-2H-1,2,3-triazole interact with biological targets at the molecular level. By simulating these interactions, researchers can identify key binding residues and optimize the compound's affinity for desired targets.

Future directions for research on this compound may include exploring its potential as an intermediate in larger synthetic schemes or as a lead compound for derivative development. The versatility of its structural framework allows for numerous modifications that could enhance its therapeutic efficacy or reduce side effects. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into tangible therapeutic benefits.

In conclusion,CAS No 2195953-49-0, corresponding to [the product name], represents a fascinating example of how structural complexity can contribute to pharmacological innovation. Its unique combination of functional groups makes it a valuable asset in the quest for novel pharmaceuticals. As research continues to uncover new applications for this compound,its significance in medicinal chemistry is likely to grow significantly over time.